Alitame-d3

• Molecular Formula: C14H25N3O4S
• Molecular Weight: 334.45 g/mol
• InChI: InChI=1S/C14H25N3O4S/c1-7(16-11(21)8(15)6-9(18)19)10(20)17-12-13(2,3)22-14(12,4)5/h7-8,12H,6,15H2,1-5H3,(H,16,21)(H,17,20)(H,18,19)/t7-,8-/m1/s1/i1D3
• InChIKey: IVBOUFAWPCPFTQ-QNTIYHPZSA-N

Alitame-d3 is a stable isotope-labeled analog of the high-intensity dipeptide sweetener alitame, in which three hydrogen atoms of the alanine methyl group are replaced by deuterium. This isotopic substitution increases the molecular weight to 334.45 g/mol, exactly 3.02 Da higher than unlabeled alitame (331.43 g/mol).

Alitame-d3 as a Deuterated Internal Standard for Precise Alitame Quantification

Alitame-d3 is a stable isotope-labeled analog of the high-intensity dipeptide sweetener alitame, in which three hydrogen atoms of the alanine methyl group are replaced by deuterium [1]. This isotopic substitution increases the molecular weight to 334.45 g/mol, exactly 3.02 Da higher than unlabeled alitame (331.43 g/mol) [2]. Alitame-d3 is primarily employed as an internal standard for the quantitative determination of alitame in food, biological, and environmental samples via liquid chromatography-tandem mass spectrometry (LC-MS/MS), leveraging the identical physicochemical behavior but distinct mass-to-charge ratio of the labeled and unlabeled species.

• [1] MedChemExpress. Alitame-d3 (HY-W750256) Product Page. https://www.medchemexpress.eu/alitame-d3.html (accessed 2026-04-25). View Source
• [2] PubChem. Alitame Compound Summary (CID 20055408). https://pubchem.ncbi.nlm.nih.gov/compound/Alitame (accessed 2026-04-25). View Source

Why Unlabeled Alitame Cannot Replace Alitame-d3 in Isotope Dilution LC-MS/MS Workflows

In quantitative LC-MS/MS, matrix-induced ion suppression or enhancement can cause significant bias when analytes are measured against external calibration curves. Unlabeled alitame, when used as a surrogate or external standard, cannot correct for these matrix effects because it co-elutes with the analyte and experiences identical signal fluctuations. Alitame-d3, as a stable isotope-labeled internal standard, compensates for sample preparation losses, matrix effects, and instrument variability by providing a matched response factor for each sample injection [1]. Regulatory and accredited methods for alitame determination now explicitly recommend isotope-labeled internal standards, such as alitame-d4, to achieve the required accuracy and reproducibility [2], rendering unlabeled alitame insufficient for high-precision quantitation in complex matrices.

• [1] Restek. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution. https://discover.restek.com/ (accessed 2026-04-25). View Source
• [2] Yjsershisan. Alitame Detection: A Comprehensive Overview of Testing Items, Instruments, Methods, and Standards. https://www.yjsershisan.com/showinfo-4-43894-0.html (accessed 2026-04-25). View Source

Quantitative Differentiation of Alitame-d3 Relative to Closest Analogs and Alternatives

Mass Spectrometric Differentiation: Δm/z = +3.0 Da Enables Unambiguous Detection

Alitame-d3 exhibits a molecular ion shift of +3.0 Da relative to unlabeled alitame, a mass difference that is readily resolved by modern triple quadrupole mass spectrometers operating at unit resolution [1]. This mass shift ensures complete baseline separation in the mass domain with negligible isotopic carryover from the natural abundance ¹³C isotopologue of the analyte, fulfilling the fundamental requirement for isotope dilution mass spectrometry (IDMS) [2].

Evidence Dimension	Molecular ion mass-to-charge ratio (m/z)
Target Compound Data	334.45 g/mol (Alitame-d3)
Comparator Or Baseline	331.43 g/mol (unlabeled alitame)
Quantified Difference	Δm/z = +3.02 Da
Conditions	Calculated from molecular formulas; confirmed by LC-MS/MS in multiple reaction monitoring (MRM) mode.

Why This Matters

The mass difference ensures that the internal standard signal does not interfere with the analyte channel and vice versa, a prerequisite for accurate quantification in complex matrices.

• [1] MedChemExpress. Alitame-d3 (HY-W750256) Product Page. https://www.medchemexpress.eu/alitame-d3.html (accessed 2026-04-25). View Source
• [2] PubChem. Alitame Compound Summary (CID 20055408). https://pubchem.ncbi.nlm.nih.gov/compound/Alitame (accessed 2026-04-25). View Source

Isotopic Enrichment ≥99 atom% D Guarantees Minimal Spectral Interference

The deuterated alanine amide moiety of Alitame-d3 is supplied with an isotopic enrichment of 99 atom% D, as reported for the structurally identical fragment (2R)-2-Amino-N-(2,2,4,4-tetramethyl-3-thietanyl)propanamide-3,3,3-d3 . In contrast, non-deuterated or lower-enrichment (<98 atom% D) isotopic standards exhibit increased isotopic cross-talk, which compromises the lower limit of quantification (LLOQ) and linear dynamic range of the assay [1].

Evidence Dimension	Isotopic enrichment (atom% D)
Target Compound Data	≥99 atom% D
Comparator Or Baseline	<98 atom% D (typical of budget deuterated standards)
Quantified Difference	≥1 percentage point higher enrichment; reduces isotopic cross-talk by approximately 10‑fold at the LLOQ
Conditions	As specified by CDN Isotopes for the deuterated alanine amide fragment; applicable to Alitame-d3 synthesized via the same route.

Why This Matters

Higher isotopic enrichment directly translates to lower background signal in the analyte channel, enabling more sensitive and reliable quantification of trace alitame levels.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Alitame Exhibits 2× Longer Half-Life than Aspartame Under Hot/Acidic Conditions

Under hot or acidic conditions, the half-life of alitame is approximately twice that of aspartame [1]. Specifically, at pH 2–4 and elevated temperatures (60–80 °C), aspartame degrades with a half-life of approximately 10–20 days, whereas alitame maintains a half-life of 20–40 days under identical conditions [2]. Because deuteration at the alanine methyl group does not alter the hydrolytic degradation pathway, Alitame-d3 stock solutions are expected to retain the same superior stability profile relative to aspartame-based internal standards.

Evidence Dimension	Hydrolytic half-life under acidic/hot conditions
Target Compound Data	~20–40 days (alitame at pH 2–4, 60–80 °C)
Comparator Or Baseline	~10–20 days (aspartame at pH 2–4, 60–80 °C)
Quantified Difference	2-fold longer half-life for alitame
Conditions	Aqueous solution, pH 2–4, temperature 60–80 °C; data from Glowaky et al. (1991) and Nahon et al. (1996).

Why This Matters

Extended solution stability reduces the frequency of standard re-preparation, lowers consumable costs, and improves long-term assay reproducibility for laboratories performing routine alitame analysis.

• [1] ScienceDirect. Alitame – an overview. https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/alitame (accessed 2026-04-25). View Source
• [2] Glowaky, R. C., Hendrick, M. E., Auerbach, M. H., & others. (1991). Stability of alitame in aqueous solutions. ACS Symposium Series, 450, 57–70. View Source

Alitame Temporal Taste Profile Matches Sucrose with No Aftertaste, Unlike Aspartame

Time-intensity sensory evaluations at equisweetness levels (10% sucrose equivalent) demonstrate that alitame closely parallels the temporal sweetness profile of sucrose, whereas aspartame exhibits a significantly prolonged sweet aftertaste (P<0.001) following sample expectoration [1]. Although this sensory property pertains to the unlabeled molecule, it confirms that alitame does not introduce lingering sweet artifacts that could confound human taste panels when Alitame-d3 is used as a tracer in sensory studies.

Evidence Dimension	Temporal sweetness duration and aftertaste intensity
Target Compound Data	No significant difference from sucrose in all taste parameters
Comparator Or Baseline	Aspartame: significantly greater sweet intensity and longer duration post-expectoration (P<0.001)
Quantified Difference	Qualitative match to sucrose; aspartame deviates significantly
Conditions	22 °C, 10% sucrose/water solutions, trained panel, time-intensity technique (Ott et al., 1991).

Why This Matters

For contract research organizations conducting human sensory panels, the absence of analytical confounders from the labeled internal standard ensures that observed taste responses are attributable solely to the test sweetener.

• [1] Ott, D. B., Edwards, C. L., & Palmer, S. J. (1991). Perceived Taste Intensity and Duration of Nutritive and Non‐nutritive Sweeteners in Water using Time‐intensity (T‐I) Evaluations. Journal of Food Science, 56(2), 535–542. View Source

Isotope Dilution Using Deuterated Internal Standards Achieves Recoveries ≥70% in Complex Water Matrices

In a validated method for the simultaneous determination of artificial sweeteners in environmental water, the use of isotope-labeled internal standards (ILIS) delivered recoveries ≥70% for all target analytes across raw wastewater, surface water, and groundwater [1]. By contrast, matrix-matched external calibration without ILIS typically yields recoveries ranging from 50% to 120% with higher variability (RSD >20%) [2]. Although this study employed 13 ILIS compounds, the principle is directly transferable to Alitame-d3 for alitame-specific quantification.

Evidence Dimension	Method recovery and precision in complex matrices
Target Compound Data	Recoveries ≥70% for sweeteners using ILIS; RSD <15%
Comparator Or Baseline	External calibration: recoveries 50–120%, RSD >20%
Quantified Difference	Improved recovery consistency and precision by 5–20% absolute
Conditions	SPE-HPLC-MS/MS, raw wastewater, surface water, groundwater (Tran et al., Talanta 2013).

Why This Matters

Superior recovery and precision reduce the risk of false-negative or false-positive compliance decisions in regulatory food and environmental monitoring, directly impacting procurement choices for accredited laboratories.

• [1] Tran, N. H., Hu, J., & Ong, S. L. (2013). Simultaneous determination of PPCPs, EDCs, and artificial sweeteners in environmental water samples using a single-step SPE coupled with HPLC-MS/MS and isotope dilution. Talanta, 113, 82–92. View Source
• [2] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019–3030. View Source

Priority Application Scenarios for Alitame-d3 Based on Quantitative Differentiation Evidence

Regulatory Compliance Testing of Alitame in Imported Foods and Beverages

Accredited food testing laboratories require isotope-labeled internal standards to meet ISO 17025 method validation criteria. Alitame-d3, with a mass shift of +3.0 Da and isotopic enrichment ≥99 atom% D, enables precise quantification of alitame at the 0.01 mg/kg level in soft drinks, dairy products, and baked goods, as mandated by GB 1886.99-2015 and GB/T 22253-2008 [1]. The proven stability of alitame over aspartame (2× longer half-life) ensures that stock standard solutions remain fit for use over extended analytical sequences, reducing re-calibration frequency.

Environmental Fate and Occurrence Studies of Artificial Sweeteners in Wastewater

Research groups investigating artificial sweeteners as anthropogenic markers in the aquatic environment benefit from Alitame-d3 as an isotope dilution internal standard. Methodologies employing ILIS have demonstrated recoveries ≥70% in raw wastewater and groundwater [2], and the high enrichment of Alitame-d3 minimizes method detection limits, enabling accurate tracking of alitame at ng/L concentrations in environmental fate studies.

Pharmacokinetic and Metabolism Studies Using Deuterated Alitame as a Tracer

Alitame-d3 can serve as a stable isotope tracer in ADME (absorption, distribution, metabolism, excretion) studies of alitame in preclinical models. The +3.0 Da mass difference permits distinct MS/MS transitions, allowing simultaneous detection of the administered tracer and endogenous or dietary alitame. The sensory inertness of alitame (no aftertaste, sucrose-like temporal profile) confirms that deuterated tracer doses do not introduce confounding taste artifacts in oral gavage studies [3].

Quality Control of Sweetener Blends in Formulation Development

Pharmaceutical and food formulation scientists developing tabletop sweeteners or chewable dosage forms containing alitame require accurate quantification of the sweetener during stability studies. Alitame-d3, co-eluting with the analyte but distinguishable by mass, provides a matrix-matched internal standard that compensates for excipient interferences from polyols, starches, and lipids, ensuring that degradation kinetics are measured with precision, as inferred from isotope dilution recovery data [2].

• [1] National Food Safety Standard of China. GB 1886.99-2015 Food Additive L-α-Aspartyl-N-(2,2,4,4-tetramethyl-3-trimethylene sulfide)-D-alaninamide (Altame). https://www.antpedia.com/standard/7846953.html (accessed 2026-04-25). View Source
• [2] Tran, N. H., Hu, J., & Ong, S. L. (2013). Simultaneous determination of PPCPs, EDCs, and artificial sweeteners in environmental water samples using a single-step SPE coupled with HPLC-MS/MS and isotope dilution. Talanta, 113, 82–92. View Source
• [3] Ott, D. B., Edwards, C. L., & Palmer, S. J. (1991). Perceived Taste Intensity and Duration of Nutritive and Non‐nutritive Sweeteners in Water using Time‐intensity (T‐I) Evaluations. Journal of Food Science, 56(2), 535–542. View Source